1,1,1-Trichloro-N-(trimethylsilyl)silanamine

• CAS No.: 16513-19-2
• Molecular Formula: C3H10Cl3NSi2
• Molecular Weight: 222.64 g/mol
• IUPAC Name: [dimethyl-(trichlorosilylamino)silyl]methane
• InChI: InChI=1S/C3H10Cl3NSi2/c1-8(2,3)7-9(4,5)6/h7H,1-3H3
• InChI Key: SSFOKDCYTVRUAP-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)N[Si](Cl)(Cl)Cl

Description

1,1,1-Trichloro-N-(trimethylsilyl)silanamine is a useful research compound. Its molecular formula is C3H10Cl3NSi2 and its molecular weight is 222.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In accordance with J. P. Mooser, H. Noth and W. Tinhof in Z. Naturforsch. B 29, 166 (1974), 68.98 g (0.406 mol) silicon tetrachloride and 12.3 g (0.076 mol) hexamethyl disilazane are combined in a 250 ml three-necked flask and stirred for 14 hours at room temperature. Subsequent fractional distillation in a short Vigreux column gives 15 g (88%) of the colorless liquid.